Cas no 2684216-48-4 (Gly3-VC-PAB-MMAE)

• Product Name: Gly3-VC-PAB-MMAE
• CAS No: 2684216-48-4
• MF: C₆₄H₁₀₃N₁₃O₁₅
• MW: 1294.5807363987
• CID: 5065687
• PubChem ID: 146673156
• Update Time: 2025-05-22

Gly3-VC-PAB-MMAE Chemical and Physical Properties

Names and Identifiers

• CS-0127614
• Gly3-VC-PAB-MMAE
• 2684216-48-4
• MS-32098
• AKOS040757964
• HY-131056
• 4-[[(2S)-2-[[(2S)-2-[[2-[[2-[(2-aminoacetyl)amino]acetyl]amino]acetyl]amino]-3-methyl-butanoyl]amino]-5-ureido-pentanoyl]amino]phenyl]methyl N-[(1S)-1-[[(1S)-1-[[(1S,2R)-4-[(2S)-2-[(1R,2R)-3-[[(1R,2S)-2-hydroxy-1-methyl-2-phenyl-ethyl]amino]-1-methoxy-2-methyl-3-oxo-propyl]pyrrolidin-1-yl]-2-methoxy-1-[(1S)-1-methylpropyl]-4-oxo-butyl]-methyl-carbamoyl]-2-methyl-propyl]carbamoyl]-2-methyl-propyl]-N-methyl-carbamate
• G14663

• Inchi： 1S/C64H103N13O15/c1-15-39(8)55(47(90-13)31-51(81)77-30-20-24-46(77)57(91-14)40(9)58(83)70-41(10)56(82)43-21-17-16-18-22-43)75(11)62(87)53(37(4)5)74-61(86)54(38(6)7)76(12)64(89)92-35-42-25-27-44(28-26-42)71-59(84)45(23-19-29-67-63(66)88)72-60(85)52(36(2)3)73-50(80)34-69-49(79)33-68-48(78)32-65/h16-18,21-22,25-28,36-41,45-47,52-57,82H,15,19-20,23-24,29-35,65H2,1-14H3,(H,68,78)(H,69,79)(H,70,83)(H,71,84)(H,72,85)(H,73,80)(H,74,86)(H3,66,67,88)/t39-,40+,41+,45-,46-,47+,52-,53-,54-,55-,56+,57+/m0/s1
• InChI Key： DTPCLFVVLIDRFT-DYQZUOJJSA-N
• SMILES： O(C)[C@H]([C@H](C(N[C@H](C)[C@H](C1C=CC=CC=1)O)=O)C)[C@@H]1CCCN1C(C[C@H]([C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)N(C(=O)OCC1C=CC(=CC=1)NC([C@H](CCCNC(N)=O)NC([C@H](C(C)C)NC(CNC(CNC(CN)=O)=O)=O)=O)=O)C)=O)=O)OC)=O

Computed Properties

• Exact Mass: 1293.76965963g/mol
• Monoisotopic Mass: 1293.76965963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 92
• Rotatable Bond Count: 38
• Complexity: 2410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 394Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 1419.3±65.0 °C(Predicted)
• pka: 13.29±0.46(Predicted)

Additional information on Gly3-VC-PAB-MMAE

Comprehensive Guide to Gly3-VC-PAB-MMAE (CAS No. 2684216-48-4): Properties, Applications, and Market Insights

Gly3-VC-PAB-MMAE (CAS No. 2684216-48-4) is a highly specialized antibody-drug conjugate (ADC) linker-payload complex, widely recognized for its role in targeted cancer therapies. This compound combines a valine-citrulline (VC) dipeptide linker, a para-aminobenzyloxycarbonyl (PAB) spacer, and the potent cytotoxic agent monomethyl auristatin E (MMAE). The Gly3 prefix indicates a tri-glycine spacer, enhancing stability and solubility. Researchers and pharmaceutical developers frequently search for Gly3-VC-PAB-MMAE solubility, synthesis protocols, and ADC optimization strategies, reflecting its critical role in modern bioconjugation.

The VC-PAB-MMAE motif is a gold standard in ADC development due to its protease-cleavable linker, which ensures precise drug release in tumor microenvironments. Recent studies highlight its use in next-generation ADCs targeting solid tumors and hematological malignancies. Searches for Gly3-VC-PAB-MMAE stability data and in vivo efficacy have surged, driven by demand for improved therapeutic windows. The compound’s low off-target toxicity and high payload delivery efficiency make it a focal point in cancer immunotherapy discussions.

From a chemical perspective, Gly3-VC-PAB-MMAE exhibits a molecular weight of ~1,200 Da and is typically supplied as a white to off-white powder. Its water-soluble Gly3 spacer addresses common challenges in ADC formulation, such as aggregation. Industry forums frequently query Gly3-VC-PAB-MMAE storage conditions (recommended: -20°C under argon) and compatibility with maleimide-based conjugation, underscoring its technical nuances.

Market trends reveal growing investments in ADC platforms incorporating Gly3-VC-PAB-MMAE, with clinical-stage biotechs leveraging its modular design. Popular search terms like Gly3-VC-PAB-MMAE supplier and GMP-grade synthesis reflect supply chain priorities. Regulatory filings for VC-PAB-MMAE-based therapies have increased by 40% since 2022, signaling robust R&D momentum. Analysts project the ADC linker-payload market to exceed $3 billion by 2027, with Gly3-VC-PAB-MMAE as a key contributor.

Innovations in site-specific conjugation techniques (e.g., engineered cysteines) have further elevated interest in Gly3-VC-PAB-MMAE. Recent publications explore its synergy with bispecific antibodies and PD-1/PD-L1 inhibitors, aligning with the combination therapy trend. FAQs about Gly3-VC-PAB-MMAE vs. non-cleavable linkers dominate scientific forums, emphasizing its pharmacokinetic advantages.

In conclusion, Gly3-VC-PAB-MMAE (CAS 2684216-48-4) represents a pinnacle of targeted drug delivery technology. Its optimized balance of linker stability and tumor-selective activation continues to inspire breakthroughs in precision oncology. As ADC pipelines expand, this compound remains indispensable for researchers tackling drug resistance and therapeutic index challenges.